Cas no 59742-70-0 (2-Heptene-1,4,7-triol)

• Product name: 2-Heptene-1,4,7-triol
• CAS No: 59742-70-0
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 335316
• PubChem ID: 71363530

2-Heptene-1,4,7-triol Chemical and Physical Properties

Names and Identifiers

• 2-Heptene-1,4,7-triol
• hept-2-ene-1,4,7-triol
• DTXSID60787047
• 59742-70-0

• Inchi： InChI=1S/C7H14O3/c8-5-1-3-7(10)4-2-6-9/h1,3,7-10H,2,4-6H2/b3-1+
• InChI Key： XNTAENBZPPCFMK-HNQUOIGGSA-N
• SMILES： C(O)/C=C/C(O)CCCO

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 60.7Ų